Cas no 1806512-01-5 (2-Phenyl-5-(trifluoromethyl)nicotinaldehyde)

• Product Name: 2-Phenyl-5-(trifluoromethyl)nicotinaldehyde
• CAS No: 1806512-01-5
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4907318
• Update Time: 2023-08-21

2-Phenyl-5-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-5-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-6-10(8-18)12(17-7-11)9-4-2-1-3-5-9/h1-8H
• InChI Key： JKNFNFWOWAZVAW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C2C=CC=CC=2)C(C=O)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 30